5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde
Overview
Description
5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde is a compound found in a variety of organic compounds, including pharmaceuticals and agrochemicals. It is an important intermediate used in the synthesis of many compounds, such as drugs and pesticides. This compound has been extensively studied in recent years due to its potential applications in various scientific and industrial fields.
Scientific Research Applications
5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde has been used in a variety of scientific research applications, such as the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. This compound has also been used as a starting material for the synthesis of various other compounds, such as polymers, resins, and catalysts. Additionally, this compound has been used in the development of new synthetic methods, such as the Suzuki-Miyaura coupling reaction.
Mechanism of Action
The mechanism of action of 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde is not fully understood. However, it is believed that the compound acts as an intermediate in the reaction between 2,2,2-trifluoroethyl bromide and 1-cyclopropyl-1H-pyrazole-4-carbaldehyde. The reaction between these two compounds results in the formation of 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde, which can then be further reacted with a variety of reagents to produce various compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde are not fully understood. However, it is believed that this compound may have some effect on the body, as it is the intermediate in the reaction between 2,2,2-trifluoroethyl bromide and 1-cyclopropyl-1H-pyrazole-4-carbaldehyde. This reaction may result in the formation of compounds that can interact with various biochemical pathways in the body.
Advantages and Limitations for Lab Experiments
The use of 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde in laboratory experiments has several advantages. Firstly, it is relatively easy to synthesize this compound, as it can be synthesized from readily available starting materials. Secondly, it can be used as an intermediate in the synthesis of various other compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. Finally, this compound is relatively stable, making it suitable for use in long-term experiments.
However, there are some limitations to the use of 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde in laboratory experiments. Firstly, the reaction conditions, such as temperature and reaction time, must be carefully controlled to ensure the desired product is obtained. Secondly, this compound is not soluble in water, making it difficult to use in aqueous solutions. Finally, this compound is relatively expensive, making it less cost-effective for large-scale experiments.
Future Directions
There are several potential future directions for the use of 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde. Firstly, further research could be conducted to better understand the biochemical and physiological effects of this compound. Secondly, new synthetic methods could be developed that utilize this compound as an intermediate. Finally, more cost-effective methods of synthesizing this compound could be explored, such as the use of cheaper starting materials or alternative reaction conditions.
Synthesis Methods
5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde is synthesized through a series of steps, starting with the reaction between 2,2,2-trifluoroethyl bromide and 1-cyclopropyl-1H-pyrazole-4-carbaldehyde in the presence of a base. This reaction yields the intermediate 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde, which can then be further reacted with a variety of reagents to produce various compounds. The reaction conditions, such as temperature and reaction time, must be carefully controlled to ensure the desired product is obtained.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde involves the reaction of cyclopropyl hydrazine with 2,2,2-trifluoroacetaldehyde followed by oxidation of the resulting intermediate to yield the desired product.", "Starting Materials": [ "Cyclopropyl hydrazine", "2,2,2-Trifluoroacetaldehyde", "Oxidizing agent (e.g. sodium chlorite, hydrogen peroxide)" ], "Reaction": [ "Step 1: Cyclopropyl hydrazine is reacted with 2,2,2-trifluoroacetaldehyde in the presence of a suitable solvent (e.g. ethanol) and a catalyst (e.g. p-toluenesulfonic acid) to yield the intermediate 5-cyclopropyl-1-(2,2,2-trifluoroethyl)pyrazole.", "Step 2: The intermediate is then oxidized using an oxidizing agent (e.g. sodium chlorite, hydrogen peroxide) to yield the final product, 5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde." ] } | |
CAS RN |
2411271-77-5 |
Product Name |
5-cyclopropyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde |
Molecular Formula |
C9H9F3N2O |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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